Cas no 2034376-42-4 (1-(3,4-dimethylphenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea
• CAS No: 2034376-42-4
• MF: C₁₇H₂₈N₄O₃S
• MW: 368.494222640991
• CID: 5334300
• Update Time: 2025-10-22

1-(3,4-dimethylphenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 4-((3-(3,4-dimethylphenyl)ureido)methyl)-N,N-dimethylpiperidine-1-sulfonamide
• 1-(3,4-dimethylphenyl)-3-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]urea
• 1-(3,4-dimethylphenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea

• Inchi： 1S/C17H28N4O3S/c1-13-5-6-16(11-14(13)2)19-17(22)18-12-15-7-9-21(10-8-15)25(23,24)20(3)4/h5-6,11,15H,7-10,12H2,1-4H3,(H2,18,19,22)
• InChI Key： JUUKVQKZRBUHNH-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNC(NC2C=CC(C)=C(C)C=2)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 539
• XLogP3: 1.6
• Topological Polar Surface Area: 90.1

Additional information on 1-(3,4-dimethylphenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea

Comprehensive Overview of 1-(3,4-dimethylphenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea (CAS No. 2034376-42-4)

The compound 1-(3,4-dimethylphenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea (CAS No. 2034376-42-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a dimethylphenyl group and a dimethylsulfamoyl-piperidine moiety, makes it a promising candidate for various applications, including drug discovery and enzyme inhibition studies. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with specific biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. This compound's urea linkage and sulfamoyl group contribute to its stability and bioavailability, key factors in drug development. A growing number of studies focus on its ADME properties (Absorption, Distribution, Metabolism, and Excretion), which are critical for optimizing its pharmacokinetic profile. Additionally, its piperidine scaffold is a common feature in many FDA-approved drugs, further highlighting its therapeutic potential.

The synthesis of 1-(3,4-dimethylphenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea involves multi-step organic reactions, including amide coupling and sulfonylation. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound. Its CAS No. 2034376-42-4 serves as a unique identifier in chemical databases, facilitating global research collaboration and regulatory compliance.

From an industrial perspective, this compound aligns with the rising trend of fragment-based drug design (FBDD), where smaller molecular fragments are used to build larger, more complex drug candidates. Its modular structure allows for easy derivatization, enabling researchers to explore a wide range of analogs. This flexibility is particularly valuable in addressing drug resistance and improving target selectivity, two major challenges in modern pharmacology.

Environmental and safety considerations are also paramount when working with 1-(3,4-dimethylphenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea. While it is not classified as hazardous, proper handling protocols must be followed to minimize exposure. Researchers are increasingly adopting green chemistry principles to reduce waste and improve sustainability in its synthesis. These efforts are in line with global initiatives to promote eco-friendly pharmaceutical manufacturing.

In conclusion, 1-(3,4-dimethylphenyl)-3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}urea represents a compelling area of study in medicinal chemistry. Its combination of a urea core, sulfamoyl group, and piperidine ring offers diverse opportunities for innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics.